N-(2-amino-1-cyclopentylethyl)-3-chloro-5-methylbenzamide

• IUPAC Name: N-(2-amino-1-cyclopentylethyl)-3-chloro-5-methylbenzamide
• InChI: InChI=1S/C15H21ClN2O/c1-10-6-12(8-13(16)7-10)15(19)18-14(9-17)11-4-2-3-5-11/h6-8,11,14H,2-5,9,17H2,1H3,(H,18,19)
• InChI Key: YKSAQJUSXSGCGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)C(=O)NC(CN)C2CCCC2
• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol

Description

N-(2-amino-1-cyclopentylethyl)-3-chloro-5-methylbenzamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly known as PACAP (pituitary adenylate cyclase-activating polypeptide) and is a member of the VIP/secretin/glucagon family of peptides. PACAP is a neuropeptide that is widely distributed in the central and peripheral nervous systems, and it plays a crucial role in various physiological functions.

Mechanism of Action

PACAP exerts its effects through binding to three different receptors, PAC1, VPAC1, and VPAC2. The activation of these receptors leads to the activation of adenylate cyclase, which results in the production of cyclic AMP. The increase in cyclic AMP leads to the activation of various downstream signaling pathways, which mediate the various physiological effects of PACAP.
Biochemical and Physiological Effects:
PACAP has been shown to have a wide range of biochemical and physiological effects. It has been shown to regulate the release of various hormones, including growth hormone, prolactin, and ACTH. PACAP has also been shown to regulate the release of neurotransmitters, including dopamine, acetylcholine, and serotonin. In addition, PACAP has been shown to have neuroprotective effects, including the promotion of neuronal survival and the inhibition of apoptosis.

Advantages and Limitations for Lab Experiments

The use of PACAP in lab experiments has several advantages. PACAP is a highly specific neuropeptide that can be used to study the effects of neuropeptides on various physiological functions. PACAP is also stable and can be easily synthesized in large quantities. However, the use of PACAP in lab experiments also has some limitations. The synthesis of PACAP is a challenging and time-consuming process, which can be a limiting factor for its use in lab experiments. In addition, the use of PACAP in vivo can be challenging due to its rapid degradation and clearance.

Future Directions

There are several future directions for the study of PACAP. One potential direction is the development of PACAP-based therapies for various diseases, including neurodegenerative diseases, pain, and inflammation. Another potential direction is the study of the role of PACAP in circadian rhythms and sleep disorders. Finally, the study of the mechanisms underlying the neuroprotective effects of PACAP could lead to the development of novel therapies for various neurological disorders.

Synthesis Methods

The synthesis of PACAP involves the solid-phase peptide synthesis method. This method involves the coupling of amino acids onto a solid support, which allows for the stepwise assembly of the peptide chain. The synthesis of PACAP requires the coupling of 27 amino acids, which is a challenging and time-consuming process.

Scientific Research Applications

PACAP has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have neuroprotective, anti-inflammatory, and antioxidant properties. PACAP has also been shown to play a crucial role in the regulation of circadian rhythms, stress response, and pain perception.